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Compound of Interest |

Compound Name: 2'-Chloro-3-phenylpropiophenone
CAS No.: 898764-45-9
Cat. No.: B1343419

Get Quote

Executive Summary & Regulatory Context

2'-Chloro-3-phenylpropiophenone (and its related isomers) belongs to a class of
halogenated aromatic ketones.[1] While often used as intermediates in organic synthesis (e.qg.,
for chalcone derivatives or pharmaceutical agents), their structural similarity to controlled
precursors (such as 3'-chloropropiophenone, a precursor for bupropion and certain cathinones)
mandates a rigorous disposal protocol.[1][2]

The Core Directive: This compound must be managed as Halogenated Organic Waste.[1] It
cannot be disposed of via municipal drains or mixed with non-halogenated solvents.[1][3][4]
The presence of the chlorine atom on the aromatic ring requires high-temperature incineration
with flue gas scrubbing to prevent the formation of dioxins and furans.[1]

Compliance & Chain of Custody

Before disposal, verify the specific regulatory status of this isomer in your jurisdiction.[1]

o USA (DEA): While not always a List | chemical like some of its isomers, it should be treated
with "Chain of Custody" protocols to prevent diversion.[1]
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e EU (REACH): Classify as hazardous waste under EWC codes for halogenated organic

solvents.[1]

Risk Assessment & Physicochemical Profile

Effective disposal starts with understanding the hazard profile.[1] This compound is generally

stable but poses specific risks during handling.[1]

Property

Value / Classification

Implications for Disposal

Chemical Nature

Halogenated Aromatic Ketone

Requires high-temp
incineration (>1100°C).[1]

Physical State

Solid (low melting) or Viscous
Liquid

May require dissolution in a
compatible solvent for bulk

disposal.

Hazards (GHS)

H315 (Skin Irrit.), H319 (Eye
[rrit.)[1][5]

Contact hazard; requires
barrier PPE.[1][6][7]

Stable; Incompatible with

Do not mix with nitric acid or

Reactivity o ) )
Strong Oxidizers peroxides in waste streams.
Classifies as "Combustible"
) ) rather than highly flammable,
Flash Point >110°C (Estimated)

but treated as ignitable waste.

[1]

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for aromatic ketones.[1] The lipophilic nature of the

phenyl ring allows for rapid permeation.

e Hand Protection:Silver Shield/4H® (Laminate) gloves are the gold standard. If dexterity is

required, double-glove with High-Grade Nitrile (minimum 0.11mm), changing every 15

minutes upon splash contact.[1]

o Eye Protection: ANSI Z87.1 Chemical Splash Goggles.
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e Respiratory: If handling powder or heating, use a half-face respirator with OV/P100
cartridges (Organic Vapor + Particulate).[1]

Waste Segregation & Pre-Treatment

The Causality of Segregation: Laboratories often default to a single "Organic Waste" carboy.
This is a critical error for 2'-Chloro-3-phenylpropiophenone.

o Cost: Mixing halogenated waste with non-halogenated waste reclassifies the entire container
as halogenated, significantly increasing disposal costs.[1][4]

o Safety: Halogenated compounds can react violently with alkali metals or strong bases found
in general waste streams.[1]

The Segregation Logic Flow (Diagram)
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Waste Generation:

2'-Chloro-3-phenylpropiophenone

Is the waste Pure or in Solution?

Pure Substance

(Solid/Liquid) In Solution

o facilitate transfer

Is the solvent
Halogenated?

Dissolve in minimal Y
Dichloromethane (DCM) €s

Solvent is Non-Halogenated Solvent is Halogenated
(e.g., Acetone, Ethanol) (e.g., DCM, Chloroform)

CRITICAL: Do not put in
Non-Halo stream due to solute

Segregate into

HALOGENATED Waste Stream

Figure 1: Waste Segregation Decision Tree

Click to download full resolution via product page

Figure 1: Decision tree ensuring correct waste stream classification to prevent cross-
contamination and regulatory non-compliance.

Step-by-Step Disposal Protocol
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Phase A: Packaging

o Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid low-
density plastics which may swell upon prolonged contact with aromatic ketones.[1]

o Labeling: Apply a hazardous waste label immediately.[1]
o Primary Constituent: 2'-Chloro-3-phenylpropiophenone.[1]

o Hazard Checkbox: Toxic, Irritant.[1][5]

Phase B: Satellite Accumulation

o Store the container in a secondary containment tray (polypropylene) to catch potential drips.

[1]
o Keep the container closed at all times except when adding waste (EPA requirement).[1]

o Self-Validating Step: Check the cap tightness weekly. If you smell a sweet/aromatic odor
near the hood, the seal is compromised.[1]

Phase C: Final Disposal

e Manifesting: List the waste under the appropriate code.

o RCRA Code (USA): Likely D001 (Ignitable) if in solvent, or generic halogenated codes
depending on state regulations.[1]

o Description: "Waste Flammable Liquid, N.O.S.[1] (Contains 2'-Chloro-3-
phenylpropiophenone, Dichloromethane)."[1]

o Hand-off: Transfer to a licensed TSD (Treatment, Storage, and Disposal) facility approved for
incineration with halogen acid scrubbing.[1]

Emergency Procedures: Spill Response

In the event of a benchtop spill, immediate action prevents facility contamination.[1]

Spill Response Workflow (Diagram)
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1. Alert & Evacuate 2. Don PPE 3. Containment 4. Absorption 5. Decontamination 6. Disposal
.Immediate Area (Nitrile + Laminate Gloves, Use absorbent socks | Use Vermiculite or | Scrub area with soap/water; Bag all materials as

Goggles, Lab Coat) to circle spill Universal Pads Collect rinsate Halogenated Waste

Figure 2: Operational Workflow for Chemical Spills

Click to download full resolution via product page
Figure 2: Step-by-step spill response protocol minimizing exposure and environmental release.

Specific Neutralization: Unlike acid chlorides or strong bases, this ketone does not require
chemical neutralization (quenching) on the bench.[1] Physical removal via absorption is the
safest method.[1] Do not use bleach (hypochlorite) to clean the spill, as it may react with other
organics or create more chlorinated byproducts.[1] Use simple soapy water (surfactant) for the
final polish.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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